Cas no 91563-82-5 (2-(4-Morpholinylmethyl)phenylmethanol Hydrochloride)

• Product Name: 2-(4-Morpholinylmethyl)phenylmethanol Hydrochloride
• CAS No: 91563-82-5
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD03130911
• CID: 799885
• PubChem ID: 2905538
• Update Time: 2025-10-21

2-(4-Morpholinylmethyl)phenylmethanol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol,2-(4-morpholinylmethyl)-, hydrochloride (1:1)
• SR-01000483516-1
• HMS1541C08
• [2-(4-Morpholinylmethyl)phenyl]methanol hydrochloride
• CS-0362791
• (2-(Morpholinomethyl)phenyl)methanol HCl
• AKOS000491867
• BS-38945
• SR-01000483516
• [2-(morpholin-4-ylmethyl)phenyl]methanol;hydrochloride
• (2-(Morpholinomethyl)phenyl)methanolhydrochloride
• MFCD03130911
• (2-(Morpholinomethyl)phenyl)methanol hydrochloride
• [2-(Morpholin-4-ylmethyl)phenyl]methanol hydrochloride, AldrichCPR
• 91563-82-5
• 2-(4-Morpholinylmethyl)phenylmethanol Hydrochloride

• MDL： MFCD03130911
• Inchi： 1S/C12H17NO2.ClH/c14-10-12-4-2-1-3-11(12)9-13-5-7-15-8-6-13;/h1-4,14H,5-10H2;1H
• InChI Key： TWHUKYCBXUAWLK-UHFFFAOYSA-N
• SMILES： Cl.O1CCN(CC2C=CC=CC=2CO)CC1

Computed Properties

• Exact Mass: 243.103
• Monoisotopic Mass: 243.103
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-(4-Morpholinylmethyl)phenylmethanol Hydrochloride

2-(4-Morpholinylmethyl)phenylmethanol Hydrochloride: A Comprehensive Overview

2-(4-Morpholinylmethyl)phenylmethanol hydrochloride, identified by the CAS number 91563-82-5, is a chemical compound that has garnered significant attention in the fields of pharmaceutical chemistry and organic synthesis. This compound is a hydrochloride salt of 2-(4-morpholinylmethyl)phenylmethanol, which consists of a morpholine ring attached to a phenylmethanol group. The morpholine moiety, a six-membered ring containing an oxygen atom and two nitrogen atoms, contributes to the compound's unique chemical properties and potential applications.

The synthesis of 2-(4-morpholinylmethyl)phenylmethanol hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and acid-base neutralization. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in chiral drug development. Researchers have explored various catalysts and reaction conditions to optimize the yield and purity of this compound, making it more accessible for large-scale production.

In terms of biological activity, 2-(4-morpholinylmethyl)phenylmethanol hydrochloride has been studied for its potential as a pharmacological agent. Preclinical studies have demonstrated its ability to modulate cellular signaling pathways, particularly those involving G-protein coupled receptors (GPCRs). This property suggests its potential utility in treating conditions such as inflammatory diseases, neurological disorders, and certain types of cancer. Furthermore, recent research has highlighted its role as a lead compound in drug discovery programs targeting specific enzyme inhibitors.

The structural versatility of 2-(4-morpholinylmethyl)phenylmethanol hydrochloride allows for further functionalization, enabling the creation of derivative compounds with enhanced bioavailability and efficacy. For instance, researchers have appended various substituents to the phenyl ring or morpholine ring to improve pharmacokinetic profiles or target specific biological systems. These derivatives have been evaluated in vitro and in vivo models, providing valuable insights into their therapeutic potential.

From an analytical standpoint, the characterization of 2-(4-morpholinylmethyl)phenylmethanol hydrochloride has been refined using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have not only confirmed the compound's molecular structure but also provided detailed information about its stereochemistry and crystalline properties. Such data are essential for ensuring the quality and consistency of the compound in pharmaceutical applications.

In conclusion, 2-(4-morpholinylmethyl)phenylmethanol hydrochloride, with its unique chemical structure and promising biological properties, continues to be a focal point in chemical research and drug development. As new synthetic methods and biological insights emerge, this compound holds the potential to contribute significantly to the advancement of therapeutic agents tailored for complex medical conditions.